Cas no 1043006-73-0 (N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-4-chlorobenzamide)

• Product Name: N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-4-chlorobenzamide
• CAS No: 1043006-73-0
• MF: C₂₁H₂₁ClFN₃O₅S
• MW: 481.924946546555
• CID: 5385932
• Update Time: 2025-07-14

N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-4-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorophenyl)sulfonyl-2-oxoethyl]-4-chlorobenzamide
• N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-4-chlorobenzamide

• Inchi： 1S/C21H21ClFN3O5S/c1-14(27)25-10-12-26(13-11-25)21(29)20(24-19(28)15-2-4-16(22)5-3-15)32(30,31)18-8-6-17(23)7-9-18/h2-9,20H,10-13H2,1H3,(H,24,28)
• InChI Key： XXWOQUFWELMMKT-UHFFFAOYSA-N
• SMILES： C(NC(S(C1=CC=C(F)C=C1)(=O)=O)C(N1CCN(C(C)=O)CC1)=O)(=O)C1=CC=C(Cl)C=C1

Additional information on N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-4-chlorobenzamide

Professional Introduction to N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-4-chlorobenzamide (CAS No. 1043006-73-0)

N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-4-chlorobenzamide, identified by its CAS number 1043006-73-0, is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of an acetylpiperazine moiety and a fluorobenzenesulfonyl group, contribute to its unique pharmacological profile.

The acetylpiperazine component is a well-known pharmacophore in drug design, frequently incorporated into molecules targeting neurological and psychiatric disorders. Its ability to modulate neurotransmitter systems makes it a valuable scaffold for developing novel therapeutics. In contrast, the fluorobenzenesulfonyl group introduces additional functional properties that can enhance binding affinity and selectivity. The combination of these structural elements in N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-4-chlorobenzamide suggests potential applications in treating conditions such as depression, anxiety, and other central nervous system disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have indicated that the presence of the fluorobenzenesulfonyl group may enhance the compound's ability to interact with specific receptors, thereby improving its therapeutic efficacy. Additionally, the acetylpiperazine moiety is known to exhibit favorable pharmacokinetic properties, which could translate into better patient compliance and reduced side effects.

In vitro studies have demonstrated that N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-4-chlorobenzamide exhibits potent activity against several targets relevant to central nervous system disorders. For instance, preliminary research suggests that it may interact with serotonin receptors, potentially offering a novel approach to managing symptoms associated with mood disorders. Furthermore, its interaction with other neurotransmitter systems has been explored, indicating broad therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the fluorobenzenesulfonyl group, in particular, necessitates specialized synthetic methodologies to achieve optimal results. Researchers have leveraged advances in synthetic chemistry to develop efficient routes for producing this molecule on a scalable basis.

Ethical considerations are paramount in pharmaceutical research, and the development of N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-4-chlorobenzamide adheres to stringent guidelines to ensure safety and efficacy. Clinical trials are currently underway to evaluate its potential as a therapeutic agent. These trials aim to provide comprehensive data on its safety profile, dosage requirements, and therapeutic benefits across various indications.

The integration of cutting-edge technologies such as artificial intelligence (AI) has further accelerated the discovery process for this compound. AI-driven platforms enable researchers to analyze vast datasets rapidly, identifying promising candidates for further investigation. This approach has significantly reduced the time required to move from laboratory discovery to clinical development.

The role of N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-4-chlorobenzamide in drug development aligns with broader trends in medicinal chemistry towards designing more targeted and effective therapeutics. The compound exemplifies how structural modifications can enhance biological activity while minimizing side effects. As research progresses, it is expected that additional derivatives will be explored, further expanding the therapeutic landscape.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide. The continued refinement of synthetic methodologies will also play a crucial role in ensuring the availability of this compound for future clinical use.